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Compound of Interest

Compound Name: Methylcyclopentadecenone

Cat. No.: B13395399 Get Quote

A deep dive into the discovery, synthesis, and biological interaction of a cornerstone of the

modern fragrance industry.

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylcyclopentadecenone, a macrocyclic musk, has carved a significant niche in the

fragrance industry, prized for its powerful, elegant, and persistent musk note. Commercially

known as Muscenone®, a registered trademark of Firmenich SA, this synthetic odorant offers a

safe and sustainable alternative to animal-derived musks.[1][2] This technical guide provides

an in-depth exploration of the discovery, historical development, synthesis, and olfactory

reception of Methylcyclopentadecenone, tailored for a scientific audience.

Historical Development: From Natural Musks to a
Synthetic Marvel
The journey to Methylcyclopentadecenone is rooted in the long history of musk in perfumery.

For centuries, natural musk, obtained from the glands of the musk deer, was a highly valued

and expensive ingredient.[3] Ethical concerns and the dwindling population of these animals

spurred the quest for synthetic alternatives.

The development of synthetic musks can be broadly categorized into several classes, each

with its own historical trajectory. The timeline below illustrates the evolution leading to the
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discovery of macrocyclic musks like Methylcyclopentadecenone.

18th-19th Century
Natural Musk Dominance

Late 19th Century
Nitro Musks (e.g., Musk Baur)

Search for Alternatives

Mid-20th Century
Polycyclic Musks (e.g., Galaxolide)

Improved Stability & Safety

1990s: Commercialization of
Macrocyclic Musks including Muscenone®

1926: Ruzicka Synthesizes Muscone
(Nobel Prize 1939)

1967: Discovery of Muscenone®
(Firmenich)

Advancements in Macrocyclic Synthesis
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Caption: Logical flow of the historical development of synthetic musks.

Firmenich, a key player in the fragrance and flavor industry, has been at the forefront of musk

research for over 90 years.[4][5] Their work on macrocyclic musks, a class of compounds

structurally similar to the active principles of natural musk, led to the discovery of Muscenone®

in 1967.[1][2] The commercialization of Muscenone® and other macrocyclic musks gained

momentum in the 1990s, offering perfumers a versatile and high-performing ingredient with a

desirable safety profile.[4] The name "Hascocen" was also investigated as a potential trade

name for this molecule, though "Muscenone®" became the recognized commercial identity.

Chemical Properties and Isomerism
Methylcyclopentadecenone is the commercial name for a mixture of isomers of 3-methyl-

cyclopentadecen-1-one. The primary constituents are the (Z)- and (E)-isomers of 3-

methylcyclopentadec-5-en-1-one.[6] The presence and ratio of these isomers, along with other

positional isomers of the double bond, influence the final olfactory profile.
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Property Value Reference

Molecular Formula C₁₆H₂₈O [1]

Molecular Weight 236.39 g/mol [1]

CAS Number
82356-51-2 (for the isomer

mixture)
[6]

Appearance Colorless to pale yellow liquid [1]

Odor Profile
Powerful, elegant musk,

animalic, soapy
[6]

Vapor Pressure 0.00044 mmHg @ 23°C [1]

Log P 4.88 [1]

The different isomers of 3-methylcyclopentadec-5-en-1-one possess distinct olfactory

characteristics. The (Z)-isomer is particularly valued for its superior top note and its

resemblance to nitromusks.[7]

Synthesis of Methylcyclopentadecenone
The industrial synthesis of Methylcyclopentadecenone typically starts from cyclododecanone,

a readily available chemical feedstock.[1] Several synthetic routes have been developed, with

the key step being the formation of the 15-membered macrocycle.

Industrial Synthesis via Rearrangement
A common industrial method involves the rearrangement of a bicyclic precursor.[1][6]

Cyclododecanone Multistep Process 14-methyl-16-oxabicyclo
[10.3.1]hexadec-1(15)-ene

Phosphoric Acid
Catalyzed Rearrangement

Methylcyclopentadecenone
(Muscenone®)

Click to download full resolution via product page

Caption: Experimental workflow for the industrial synthesis of Methylcyclopentadecenone.

Experimental Protocol:
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A detailed protocol for a similar rearrangement is described in a Firmenich patent.[1] A solution

of 16-oxa-3-methyl bicyclo[10.3.1]pentadec-1-ene in toluene is heated with 80% aqueous

phosphoric acid. The water is removed azeotropically during the reaction. After completion, the

reaction mixture is cooled, washed with water and aqueous sodium carbonate, and then

neutralized. The solvent is evaporated, and the crude product is purified by distillation to yield

Muscenone®.[1]

Intramolecular Aldol Condensation
Another synthetic approach involves the intramolecular aldol condensation of a diketone

precursor.[8]

Experimental Protocol:

2,15-hexadecanedione is subjected to an intramolecular condensation reaction in the gas

phase using a catalyst from Group 2 of the periodic table, such as magnesium oxide, calcium

oxide, or zinc oxide.[8] The resulting 3-methyl-cyclopentadecenone can then be purified by

precision distillation.[8] A patent describes a process where this reaction yields 3-hydroxy-3-

methylcyclopentadecanone, which can be subsequently dehydrated. However, this method can

result in low yields (around 38%) due to intermolecular side reactions.[8]

Enantioselective Synthesis
The synthesis of specific enantiomers of Methylcyclopentadecenone has been a subject of

research to isolate the most desirable olfactory properties. An efficient enantioselective

synthesis of (+)-(R,Z)-5-Muscenone has been reported, which involves a kinetic resolution and

an enantioconvergent transformation.[7] Another approach utilizes an enantioselective aldol

condensation reaction mediated by sodium N-methylephedrate, achieving up to 76%

enantiomeric excess.[7]

Quantitative Data Comparison of Synthetic Routes:
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Synthetic Route
Key
Reagents/Steps

Reported Yield Reference

Industrial

Rearrangement

Phosphoric acid

catalyzed

rearrangement of a

bicyclic precursor

High (industrial

process)
[1]

Intramolecular Aldol

Condensation

Gas-phase

condensation of 2,15-

hexadecanedione with

Group 2 metal oxides

Economical, but

specific yield not

detailed in the

abstract

[8]

Intramolecular Aldol

Condensation (Liquid

Phase)

Tributylamine and

titanium tetrachloride
38% [8]

Enantioselective Aldol

Condensation

Sodium N-

methylephedrate

Up to 95% isolated

yield with 76% ee
[7]

Olfactory Reception and Signaling Pathway
The perception of musk odors is initiated by the interaction of the odorant molecule with

specific olfactory receptors (ORs) located in the olfactory epithelium. For macrocyclic musks

like Methylcyclopentadecenone, the human olfactory receptor OR5AN1 has been identified

as a key receptor.

The binding of Methylcyclopentadecenone to OR5AN1 triggers a conformational change in

the receptor, which in turn activates a G-protein (Gαolf). This initiates a signaling cascade,

leading to the production of cyclic AMP (cAMP), the opening of ion channels, and the

generation of an action potential in the olfactory neuron. This signal is then transmitted to the

olfactory bulb in the brain for processing.
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Caption: Simplified signaling pathway for Methylcyclopentadecenone olfaction.

Conclusion
Methylcyclopentadecenone, commercially known as Muscenone®, stands as a testament to

the advancements in synthetic chemistry in the fragrance industry. Its discovery and

development by Firmenich have provided a valuable and sustainable alternative to natural

musks. The understanding of its synthesis, isomer-specific properties, and interaction with

olfactory receptors continues to evolve, offering new avenues for the creation of novel and

captivating fragrances. This in-depth guide provides a solid foundation for researchers and

professionals in the field to appreciate the scientific journey and technical intricacies of this

important macrocyclic musk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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